Cas no 2092496-14-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2092496-14-3
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5237265
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H13NO3S/c1-7(2)15(11,14)9-5-3-8(4-6-9)10(12)13/h3-7,11H,1-2H3,(H,12,13)
• InChI Key： SKHLIAGCHKMKAB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(S(C(C)C)(=N)=O)=CC=1)O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 372.8±44.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2092496-14-3 and INDEX NAME NOT YET ASSIGNED in the Field of Chemical Biology and Medicine

Recent advancements in the field of chemical biology and medicine have brought attention to the compound with the CAS number 2092496-14-3, which is currently under investigation for its potential therapeutic applications. This compound, referred to as INDEX NAME NOT YET ASSIGNED, has shown promising results in preliminary studies, particularly in the areas of targeted drug delivery and enzyme inhibition. The purpose of this research briefing is to provide a comprehensive overview of the latest findings related to this compound, its mechanisms of action, and its potential implications for future drug development.

The study of 2092496-14-3 has been driven by the need for novel therapeutic agents that can address unmet medical needs, particularly in oncology and infectious diseases. Recent research has focused on elucidating the compound's molecular structure and its interactions with biological targets. High-throughput screening and computational modeling have been employed to identify potential binding sites and to predict the compound's efficacy in various biological systems. These methodologies have provided valuable insights into the compound's pharmacokinetic and pharmacodynamic properties.

One of the key findings from recent studies is the compound's ability to selectively inhibit specific enzymes involved in disease pathways. For instance, in vitro experiments have demonstrated that 2092496-14-3 exhibits strong inhibitory activity against certain kinases that are overexpressed in cancer cells. This selectivity suggests that the compound could serve as a foundation for the development of targeted therapies with reduced off-target effects. Additionally, preliminary in vivo studies have shown favorable bioavailability and tissue distribution profiles, further supporting its potential as a drug candidate.

Despite these promising results, challenges remain in the development of INDEX NAME NOT YET ASSIGNED. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and to advance it through preclinical and clinical trials. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy, is expected to play a crucial role in these optimization efforts.

In conclusion, the compound 2092496-14-3, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising avenue for therapeutic innovation in chemical biology and medicine. Its unique molecular properties and selective inhibitory activity make it a compelling candidate for further investigation. As research progresses, it will be essential to address the existing challenges and to explore the full potential of this compound in treating complex diseases. This briefing underscores the importance of continued investment in research and development to unlock the therapeutic benefits of 2092496-14-3 and similar compounds.